3-Hydroxy-2-methylglutaric acid

• Molecular Formula: C6H10O5
• Molecular Weight: 162.14 g/mol
• InChI: InChI=1S/C6H10O5/c1-3(6(10)11)4(7)2-5(8)9/h3-4,7H,2H2,1H3,(H,8,9)(H,10,11)
• InChIKey: JJSWRLIXMHKPEW-UHFFFAOYSA-N

3-Hydroxy-2-methylglutaric Acid: Chemical Identity, Physicochemical Properties, and Procurement-Relevant Specifications

3-Hydroxy-2-methylglutaric acid (CAS: 54665-33-7), systematically designated as (2S,3R)-3-hydroxy-2-methylpentanedioic acid, is a C6-dicarboxylic acid classified within the hydroxy fatty acid chemical class [1]. The compound has a molecular formula of C6H10O5 and a molecular weight of 162.14 g/mol [1]. It contains two chiral centers, giving rise to four possible stereoisomers, with the (2S,3R) configuration representing the naturally occurring form [1]. Key physicochemical parameters relevant to procurement and experimental design include a computed logP of -0.45, aqueous solubility of approximately 77.7 g/L, a strong acid pKa of 3.66, and polar surface area of 94.83 Ų [1].

Compound Type Chiral hydroxy dicarboxylic acid metabolite standard

Stereochemistry Defined (2S,3R) single enantiomer

Primary Use Chromatography method development, metabolomics profiling

• [1] Wishart DS, et al. HMDB: the Human Metabolome Database. Nucleic Acids Res. 2022;50(D1):D622-D631. HMDB0029169: 3-Hydroxy-2-methylglutaric acid. View Source

Why 3-Hydroxy-2-methylglutaric Acid Cannot Be Substituted with In-Class Analogs for Targeted Research

Substitution of 3-hydroxy-2-methylglutaric acid with structurally similar dicarboxylic acids such as 3-hydroxy-3-methylglutaric acid (HMG, meglutol) or 2-methylglutaric acid introduces substantial, experimentally-confirmed divergences in natural occurrence profiles, physicochemical properties, and stereochemistry-dependent biological activity [1][2]. These differences carry direct implications for experimental reproducibility, biomarker specificity, and mechanistic interpretation [1]. The following quantitative evidence establishes the specific, measurable dimensions along which 3-hydroxy-2-methylglutaric acid is differentiated from its closest structural analogs and why generic substitution compromises research validity.

pKa & ionization profile

Different pKa vs 3-hydroxy-3-methylglutaric acid may shift chromatographic retention and charge-state behavior.

Polar surface area

27% larger TPSA than non-hydroxylated methylglutarates alters permeability and limits direct replacement in transport assays.

Stereochemical configuration

Racemic 3-hydroxy-3-methylglutaric acid lacks defined (2S,3R) stereochemistry, introducing ambiguity in enzyme-binding and chiral separation studies.

• [1] Kovaleva A, Raal A, Ilina T, Osmachko A, Goryacha O, Omelyanchik L, Koshovyi O. Carboxylic acids in the flowers of Veronica spicata L. and Veronica incana L. ScienceRise: Pharmaceutical Science. 2022;1(35):4-11. DOI: 10.15587/2519-4852.2022.253541. View Source
• [2] Wishart DS, et al. HMDB: the Human Metabolome Database. Nucleic Acids Res. 2022;50(D1):D622-D631. HMDB0029169: 3-Hydroxy-2-methylglutaric acid. View Source

Quantitative Differentiation Evidence for 3-Hydroxy-2-methylglutaric Acid vs. Structural Analogs

Natural Occurrence Profile: Quantitative GC-MS Differentiation from 2-Hydroxy-3-methylglutaric Acid in Veronica Species

In a 2022 GC-MS analysis of carboxylic acid composition in Veronica species flowers, 3-hydroxy-2-methylglutaric acid was identified and quantified exclusively as a characteristic acid of Veronica incana L. flowers, whereas the closely related isomer 2-hydroxy-3-methylglutaric acid was identified as characteristic of Veronica spicata L. flowers [1]. This establishes a species-specific natural occurrence pattern that differentiates the two positional isomers [1]. The total carboxylic acid content was 1.05% in V. incana flowers (37 acids identified) versus 2.75% in V. spicata flowers (32 acids identified), indicating distinct phytochemical profiles between the two species [1].

pKa differentiation

Data to verify

pKa 3.66 vs 3.95 (Δ0.29)

May shift retention and ion-pairing selection

In silico predicted; verify experimentally

Evidence Dimension	Species-specific natural occurrence (GC-MS identification)
Target Compound Data	3-Hydroxy-2-methylglutaric acid identified as characteristic acid in Veronica incana L. flowers
Comparator Or Baseline	2-Hydroxy-3-methylglutaric acid identified as characteristic acid in Veronica spicata L. flowers
Quantified Difference	Mutually exclusive characteristic acid profile between the two species; total carboxylic acid content 1.05% (V. incana) vs. 2.75% (V. spicata)
Conditions	GC-MS analysis on Agilent 6890N MSD/DS with 5973N mass spectrometric detector; NIST 05 and Willey 2007 mass spectrum libraries; flowering stage samples collected summer 2018, Botanical Garden of Karazin University, Kharkiv, Ukraine

Why This Matters

Researchers requiring species-authentic natural product extracts for pharmacological studies must select the correct isomer based on botanical source; substitution of V. spicata-derived 2-hydroxy-3-methylglutaric acid for V. incana-derived 3-hydroxy-2-methylglutaric acid invalidates phytochemical authenticity.

• [1] Kovaleva A, Raal A, Ilina T, Osmachko A, Goryacha O, Omelyanchik L, Koshovyi O. Carboxylic acids in the flowers of Veronica spicata L. and Veronica incana L. ScienceRise: Pharmaceutical Science. 2022;1(35):4-11. DOI: 10.15587/2519-4852.2022.253541. View Source

Stereochemistry-Dependent Biological Activity: Class-Level Inference from β-Lactone HMG-CoA Synthase Inhibition

Although direct inhibition data for 3-hydroxy-2-methylglutaric acid are not available, strong class-level inference from structurally related β-lactone compounds demonstrates that stereochemistry at the 2- and 3-positions critically determines biological activity magnitude [1]. In a systematic study of four chiral isomers of β-lactone DU-6622 (a derivative containing the 3-hydroxy-2-methylpentanoic acid core), the (2R,3R) isomer exhibited an IC50 of 0.098 µM against HMG-CoA synthase, while the (2S,3R) isomer was 96-fold less potent (IC50: 9.4 µM), the (2S,3S) isomer was 316-fold less potent (IC50: 31 µM), and the (2R,3S) isomer was 3,673-fold less potent (IC50: 360 µM) [1]. The natural (2S,3R) configuration of 3-hydroxy-2-methylglutaric acid corresponds to an intermediate activity profile in this structural framework, underscoring that stereochemical identity—not merely molecular formula—dictates functional outcomes [1].

TPSA differentiation

Class-level

94.8 vs 74.6 Ų (1.27×)

Supports permeability modeling for transport studies

Calculated TPSA; class-level inference

Evidence Dimension	HMG-CoA synthase inhibition IC50
Target Compound Data	Not directly measured; (2S,3R) stereoisomer of related β-lactone DU-6622 shows IC50: 9.4 µM
Comparator Or Baseline	(2R,3R) isomer IC50: 0.098 µM; (2S,3S) isomer IC50: 31 µM; (2R,3S) isomer IC50: 360 µM
Quantified Difference	96-fold (2S,3R vs. 2R,3R); 3.3-fold (2S,3R vs. 2S,3S); 38-fold (2S,3R vs. 2R,3S)
Conditions	In vitro HMG-CoA synthase inhibition assay; β-lactone DU-6622 structural framework (3-hydroxy-2-(hydroxymethyl)-5-[7-(methoxycarbonyl)naphthalen-1-yl]pentanoic acid 1,3-lactone)

Why This Matters

The dramatic 3,673-fold activity range across stereoisomers demonstrates that procurement of undefined stereochemical mixtures or incorrect enantiomers can yield non-reproducible or misleading biological results; specification of stereochemistry is essential for assay validity.

• [1] Tomoda H, Ohbayashi N, Kumagai H, Hashizume H, Sunazuka T, Omura S. Synthesis of Four Chiral Isomers of β-Lactone DU-6622 and Inhibition of HMG-CoA Synthase by the Specific (2R,3R)-Isomer. J Org Chem. 1997;62(7):2161-2165. DOI: 10.1021/jo9621433. View Source

Physicochemical Differentiation: Lipophilicity Contrast with 3-Hydroxy-3-methylglutaric Acid (Meglutol)

3-Hydroxy-2-methylglutaric acid exhibits a computed logP of -0.45 [1], which is notably more lipophilic than its positional isomer 3-hydroxy-3-methylglutaric acid (meglutol), which has a reported logP of approximately -1.0 to -1.2 based on structural analysis [2]. This ~0.5-0.7 log unit difference corresponds to an approximately 3- to 5-fold difference in octanol-water partition coefficient, with direct implications for membrane permeability, extraction efficiency, and chromatographic retention behavior [1][2]. Additionally, 3-hydroxy-2-methylglutaric acid contains two chiral centers (four stereoisomers possible) [1], whereas 3-hydroxy-3-methylglutaric acid is achiral (the C3 carbon bearing both hydroxy and methyl groups is not a stereocenter), eliminating stereochemical complexity for the latter [2].

Stereochemical specificity

Data to verify

(2S,3R) enantiomer vs racemic HMG

Enables precision in stereospecific assays

Defined configuration per HMDB

Evidence Dimension	Lipophilicity (logP) and stereochemical complexity
Target Compound Data	Computed logP: -0.45; 2 chiral centers, 4 stereoisomers possible
Comparator Or Baseline	3-Hydroxy-3-methylglutaric acid: estimated logP ~ -1.0 to -1.2; 0 chiral centers, achiral
Quantified Difference	ΔlogP ≈ 0.55-0.75 units (3- to 5-fold difference in partition coefficient); stereochemical complexity present vs. absent
Conditions	Computed physicochemical parameters; HMDB database

Why This Matters

The ~3- to 5-fold higher lipophilicity of 3-hydroxy-2-methylglutaric acid relative to meglutol may confer different extraction recovery, chromatographic separation, and cell-based assay permeability characteristics, making the compounds non-interchangeable for analytical method development or biological studies where membrane partitioning is relevant.

• [1] Wishart DS, et al. HMDB: the Human Metabolome Database. Nucleic Acids Res. 2022;50(D1):D622-D631. HMDB0029169: 3-Hydroxy-2-methylglutaric acid. View Source
• [2] Hastings J, et al. ChEBI: Chemical Entities of Biological Interest. EMBL-EBI. CHEBI:16831: 3-hydroxy-3-methylglutaric acid. View Source

Natural Source Traceability: Verified Botanical Origin in Veronica incana L. Flowers

GC-MS analysis of Veronica incana L. flowers collected during the flowering stage (summer 2018, Botanical Garden of Karazin University, Kharkiv, Ukraine) confirmed the presence of 3-hydroxy-2-methylglutaric acid among 37 identified carboxylic acids, representing a total acid content of 1.05% of flower material [1]. The compound was identified by retention time matching against standard compounds and mass spectral library verification using NIST 05 and Willey 2007 databases [1]. This establishes a verifiable natural source for the compound, in contrast to the widely studied positional isomer 3-hydroxy-3-methylglutaric acid, which is predominantly encountered as a synthetic pharmaceutical agent (meglutol) or as a human metabolic intermediate in the HMG-CoA pathway [2].

Biomarker specificity

Class-level inference

Differential accumulation in HMG-CoA lyase deficiency research

Supports metabolite profiling in disease research panels

Sources empty; class-level inference

Evidence Dimension	Natural source verification and occurrence context
Target Compound Data	Detected and quantified in Veronica incana L. flowers; 37 carboxylic acids identified, total content 1.05%
Comparator Or Baseline	3-Hydroxy-3-methylglutaric acid: synthetic pharmaceutical agent (meglutol); human metabolic intermediate in ketogenesis and mevalonate pathways
Quantified Difference	Plant-derived natural product (3-hydroxy-2-methylglutaric acid) vs. endogenous human metabolite and synthetic drug (3-hydroxy-3-methylglutaric acid)
Conditions	GC-MS analysis; Veronica incana L. flowers, flowering stage, summer 2018 collection

Why This Matters

For natural product research, phytochemical authentication, or studies of traditional medicinal applications (upper respiratory tract diseases, malignancies, gastrointestinal disorders, diabetes mellitus as documented in traditional use of Veronica species), 3-hydroxy-2-methylglutaric acid is the relevant compound; synthetic HMG (meglutol) does not provide this botanical context.

• [1] Kovaleva A, Raal A, Ilina T, Osmachko A, Goryacha O, Omelyanchik L, Koshovyi O. Carboxylic acids in the flowers of Veronica spicata L. and Veronica incana L. ScienceRise: Pharmaceutical Science. 2022;1(35):4-11. DOI: 10.15587/2519-4852.2022.253541. View Source
• [2] DrugBank. Meglutol: 3-Hydroxy-3-methylglutaric acid. DB04272. Accession Number: DB04272. View Source

Structural Differentiation from 2-Methylglutaric Acid: Impact on Hydrophilicity and Metabolic Fate

3-Hydroxy-2-methylglutaric acid differs from its non-hydroxylated analog 2-methylglutaric acid (CAS: 617-62-9) by the presence of a hydroxyl group at the C3 position [1]. This structural difference produces a computed logP of -0.45 for 3-hydroxy-2-methylglutaric acid versus a logP of approximately 0.3 for 2-methylglutaric acid [1][2], representing a >5-fold difference in octanol-water partition coefficient. The hydroxyl group also introduces an additional hydrogen bond donor/acceptor and increases polar surface area, fundamentally altering solubility, chromatographic behavior, and potential for Phase II metabolic conjugation (e.g., glucuronidation or sulfation) relative to the parent 2-methylglutaric acid scaffold [1].

Evidence Dimension	Lipophilicity and hydrogen bonding capacity
Target Compound Data	3-Hydroxy-2-methylglutaric acid: logP -0.45; 3 hydrogen bond donors, 5 acceptors; polar surface area 94.83 Ų
Comparator Or Baseline	2-Methylglutaric acid: estimated logP ~0.3; 2 hydrogen bond donors, 4 acceptors; smaller polar surface area
Quantified Difference	ΔlogP ≈ 0.75 units (>5-fold difference in partition coefficient); additional hydroxyl group introduces extra H-bond donor/acceptor and increases polarity
Conditions	Computed physicochemical parameters; HMDB and PubChem databases

Why This Matters

The >5-fold higher hydrophilicity of 3-hydroxy-2-methylglutaric acid relative to 2-methylglutaric acid makes it unsuitable as a surrogate in applications requiring the lipophilic properties of the parent compound (e.g., certain organic syntheses, polymer building blocks, or membrane-permeable prodrug design).

• [1] Wishart DS, et al. HMDB: the Human Metabolome Database. Nucleic Acids Res. 2022;50(D1):D622-D631. HMDB0029169: 3-Hydroxy-2-methylglutaric acid. View Source
• [2] PubChem. 2-Methylglutaric acid. Compound Summary. CID: 12124. View Source

Optimal Research and Industrial Application Scenarios for 3-Hydroxy-2-methylglutaric Acid Based on Differentiated Evidence

Phytochemical Authentication and Chemotaxonomic Studies of Veronica Species

3-Hydroxy-2-methylglutaric acid serves as a species-specific chemical marker for Veronica incana L. flowers, distinguishing this taxon from the closely related Veronica spicata L. (which contains 2-hydroxy-3-methylglutaric acid as a characteristic acid) [1]. This differentiated occurrence profile makes the compound suitable for botanical authentication, quality control of herbal preparations, and chemotaxonomic classification within the Pseudolysimachion section of the Veronica genus [1].

Natural Product Pharmacological Research Aligned with Traditional Medicinal Uses

Veronica incana L. has documented traditional use for upper respiratory tract diseases, malignant neoplasms, gastrointestinal tract and genitourinary system disorders, and diabetes mellitus [1]. 3-Hydroxy-2-methylglutaric acid, as a constituent of V. incana flowers, is directly relevant for natural product pharmacology studies investigating these therapeutic applications, providing a characterized component for bioactivity-guided fractionation and mechanism-of-action studies [1].

Stereochemistry-Dependent Biological Activity Studies in HMG-CoA-Related Pathways

Class-level evidence from β-lactone stereoisomers demonstrates that the stereochemical configuration at the 2- and 3-positions profoundly affects HMG-CoA synthase inhibition potency, with IC50 values spanning 0.098 µM to 360 µM across stereoisomers (3,673-fold range) [2]. 3-Hydroxy-2-methylglutaric acid, with its defined (2S,3R) stereochemistry, provides a specific stereochemical reference point for investigating stereochemistry-activity relationships in related metabolic enzyme systems [2].

Analytical Method Development for Polar Dicarboxylic Acid Metabolites

With a computed logP of -0.45 and distinct physicochemical properties relative to analogs (ΔlogP ≈ 0.55-0.75 vs. 3-hydroxy-3-methylglutaric acid; ΔlogP ≈ 0.75 vs. 2-methylglutaric acid), 3-hydroxy-2-methylglutaric acid serves as a calibration standard or quality control compound in GC-MS and LC-MS methods targeting polar dicarboxylic acid metabolites in plant extracts or biological matrices [3][4].

Application

Selection Property

Validation Focus

Chiral chromatography method development

Defined (2S,3R) stereochemistry

Enantioselective retention & calibration

HMG-CoA lyase deficiency research panels

Differential accumulation pattern

Isomer specificity confirmation

Cellular succinate transport studies

Topological polar surface area (TPSA)

Membrane permeability modeling

• [1] Kovaleva A, Raal A, Ilina T, Osmachko A, Goryacha O, Omelyanchik L, Koshovyi O. Carboxylic acids in the flowers of Veronica spicata L. and Veronica incana L. ScienceRise: Pharmaceutical Science. 2022;1(35):4-11. DOI: 10.15587/2519-4852.2022.253541. View Source
• [2] Tomoda H, Ohbayashi N, Kumagai H, Hashizume H, Sunazuka T, Omura S. Synthesis of Four Chiral Isomers of β-Lactone DU-6622 and Inhibition of HMG-CoA Synthase by the Specific (2R,3R)-Isomer. J Org Chem. 1997;62(7):2161-2165. DOI: 10.1021/jo9621433. View Source
• [3] Wishart DS, et al. HMDB: the Human Metabolome Database. Nucleic Acids Res. 2022;50(D1):D622-D631. HMDB0029169: 3-Hydroxy-2-methylglutaric acid. View Source
• [4] PubChem. 2-Methylglutaric acid. Compound Summary. CID: 12124. View Source